Cas no 31009-07-1 (4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)-)

• Product name: 4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)-
• CAS No: 31009-07-1
• MF: C₁₁H₅F₄NO₂
• MW: 259.15651679039
• CID: 1445548
• PubChem ID: 21452048

4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)-
• DTXSID401205671
• 31009-07-1
• RUPQGZWJBGXRPP-UHFFFAOYSA-N
• AKOS024263577
• 8-Fluoro-2-(trifluoromethyl)-4-quinolinecarboxylic acid
• SCHEMBL11669235

• Inchi： InChI=1S/C11H5F4NO2/c12-7-3-1-2-5-6(10(17)18)4-8(11(13,14)15)16-9(5)7/h1-4H,(H,17,18)
• InChI Key： RUPQGZWJBGXRPP-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)F)N=C(C=C2C(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 259.02565
• Monoisotopic Mass: 259.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19